Cas no 28466-14-0 (1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)-)

1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)- structure
28466-14-0 structure
Product Name:1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)-
CAS No:28466-14-0
MF:C14H19N3
MW:229.320762872696
CID:258262
PubChem ID:206689
Update Time:2025-04-19

1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,N,N,3,5-tetramethyl-1-(phenylmethyl)-
    • 1-benzyl-N,N,3,5-tetramethylpyrazol-4-amine
    • 28466-14-0
    • DTXSID40182677
    • BRN 0520385
    • 1-Benzil-3,5-dimetil-4-dimetilamminopirazolo
    • Pyrazole, 1-benzyl-4-(dimethylamino)-3,5-dimethyl-
    • 1-Benzil-3,5-dimetil-4-dimetilamminopirazolo [Italian]
    • 1-Benzyl-4-(dimethylamino)-3,5-dimethylpyrazole
    • Inchi: 1S/C14H19N3/c1-11-14(16(3)4)12(2)17(15-11)10-13-8-6-5-7-9-13/h5-9H,10H2,1-4H3
    • InChI Key: YYEQFJRCGFGWDI-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(C)=C(C(C)=N1)N(C)C

Computed Properties

  • Exact Mass: 229.15807
  • Monoisotopic Mass: 229.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.1Ų

Experimental Properties

  • PSA: 21.06

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